N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13FN2O4S/c1-10-6-7-11(8-13(10)17)18-15(20)9-19-16(21)12-4-2-3-5-14(12)24(19,22)23/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: RTDUGJGYIQNXCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O)F
• Molecular Formula: C16H13FN2O4S
• Molecular Weight: 348.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Antitumor Activity

Several studies have synthesized and evaluated benzothiazole derivatives for their potential antitumor activities. These compounds, including N-substituted benzimidazoles and benzothiazole acetamides, have been tested in vitro against various cancer cell lines, showing considerable anticancer activity in some cases. For example, novel N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides demonstrated antimicrobial activity against bacterial and fungal species, indicating their potential for dual antimicrobial and antitumor applications (Incerti et al., 2017).

Antimicrobial Activity

Compounds similar to the one have also been synthesized for their antimicrobial properties. A study on sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide revealed significant antimicrobial activity against both Gram-negative and Gram-positive bacteria, as well as antifungal activity, highlighting the potential use of benzothiazole derivatives as antimicrobial agents (Badiger et al., 2013).

Anticonvulsant Evaluation

Research into indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide has been conducted to explore their potential as anticonvulsants. These compounds were evaluated using the maximal electroshock test and subcutaneous pentylenetetrazole seizures models in mice, with some showing significant anticonvulsant activity. This suggests the potential application of benzothiazole derivatives in treating convulsive disorders (Nath et al., 2021).

Herbicidal Activity

A study on the herbicidal activity of substituted phenyl pyrazole derivatives, including those with benzothiazole moieties, indicated high bioactivity against weeds. This suggests the potential of benzothiazole derivatives in agricultural applications, specifically as herbicides to control weed growth (Zhou et al., 2010).